Cas no 40611-74-3 (1-methyl-1H-Pyrrole-3-carboxylic acid)

• Product Name: 1-methyl-1H-Pyrrole-3-carboxylic acid
• CAS No: 40611-74-3
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD19981621
• CID: 1112115
• PubChem ID: 22737888
• Update Time: 2025-06-09

1-methyl-1H-Pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Pyrrole-3-carboxylic acid
• methyl 1-methyl-1H-pyrrole-3-carboxylate
• methyl 1-methylpyrrole-3-carboxylate
• 1H-Pyrrole-3-carboxylic acid,1-methyl-,methyl ester
• methyl 1-methyl-3-pyrrolecarboxylate
• Methylpyrrole-3-carboxylic acid methyl ester
• MFCD19981621
• 40611-74-3
• methyl1-methyl-1H-pyrrole-3-carboxylate
• CS-0151175
• DA-33322
• UNIFRBWRVMAKDB-UHFFFAOYSA-N
• AKOS023413363
• W18273
• SB62157
• SCHEMBL1527228
• DTXSID20627970
• AS-62804

• MDL： MFCD19981621
• Inchi： 1S/C7H9NO2/c1-8-4-3-6(5-8)7(9)10-2/h3-5H,1-2H3
• InChI Key： UNIFRBWRVMAKDB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN(C)C=1)=O

Computed Properties

• Exact Mass: 139.06300
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23000
• LogP: 0.81170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-methyl-1H-Pyrrole-3-carboxylic acid

1-Methyl-1H-Pyrrole-3-carboxylic Acid (CAS No. 40611-74-3): A Comprehensive Overview

1-Methyl-1H-Pyrrole-3-carboxylic acid (CAS No. 40611-74-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique pyrrole ring structure, which imparts a range of chemical and biological properties that make it a valuable building block in the synthesis of various bioactive molecules and functional materials.

The pyrrole ring is a five-membered heterocyclic aromatic ring containing four carbon atoms and one nitrogen atom. The presence of the methyl group at the 1-position and the carboxylic acid group at the 3-position in 1-methyl-1H-pyrrole-3-carboxylic acid significantly influences its reactivity and functional versatility. These structural features enable the compound to participate in a wide array of chemical reactions, making it an essential intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

In recent years, 1-methyl-1H-pyrrole-3-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a precursor in the synthesis of pyrrole-based drugs. Pyrroles are known for their ability to form stable complexes with metal ions, which can be exploited to design metallopharmaceuticals with enhanced therapeutic properties. For instance, researchers have explored the use of pyrrole derivatives in the development of anticancer agents, antimicrobial compounds, and neuroprotective drugs.

A notable example of a pyrrole-based drug is Pemetrexed, an antifolate used in the treatment of non-small cell lung cancer and malignant pleural mesothelioma. The pyrrole moiety in pemetrexed contributes to its high affinity for folate receptors, thereby enhancing its efficacy as an antitumor agent. Similarly, Tasimelteon, a melatonin receptor agonist used for treating circadian rhythm sleep disorders, contains a pyrrole ring that plays a crucial role in its pharmacological activity.

Beyond pharmaceutical applications, 1-methyl-1H-pyrrole-3-carboxylic acid has also found utility in materials science. Pyrroles are fundamental building blocks for conducting polymers such as polypyrroles, which exhibit excellent electrical conductivity and have been used in various applications, including organic electronics, sensors, and energy storage devices. The carboxylic acid group in 1-methyl-1H-pyrrole-3-carboxylic acid can be functionalized to introduce additional functionalities, further expanding its potential uses in materials science.

In the realm of medicinal chemistry, 1-methyl-1H-pyrrole-3-carboxylic acid has been investigated for its ability to modulate various biological targets. For example, studies have shown that certain pyrrole derivatives can act as potent inhibitors of enzymes involved in disease pathways. One such target is cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are mediators of inflammation and pain. Pyrrole-based COX inhibitors have shown promise as potential anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the use of 1-methyl-1H-pyrrole-3-carboxylic acid in the development of antiviral agents. Pyrroles have been shown to exhibit antiviral activity against a range of viruses, including HIV and hepatitis C virus (HCV). The unique structural features of pyrroles allow them to interact with viral proteins and disrupt their function, thereby inhibiting viral replication. This makes pyrroles attractive candidates for the development of novel antiviral therapies.

In addition to its pharmacological applications, 1-methyl-1H-pyrrole-3-carboxylic acid has also been explored for its potential use in agrochemicals. Pyrroles can be incorporated into herbicides and fungicides to enhance their efficacy and reduce environmental impact. For instance, certain pyrrole-based herbicides have shown selective activity against broadleaf weeds while being safe for crops. This selective action can help improve crop yields and reduce the need for broad-spectrum herbicides.

The synthesis of 1-methyl-1H-pyrrole-3-carboxylic acid typically involves several steps, including the formation of the pyrrole ring followed by functionalization with the methyl and carboxylic acid groups. Various synthetic routes have been developed to optimize yield and purity, making it accessible for large-scale production. One common method involves the condensation of an aldehyde or ketone with an amine or ammonia to form a Schiff base, which is then cyclized to form the pyrrole ring. Subsequent steps involve introducing the methyl group at the 1-position and converting one of the substituents into a carboxylic acid group.

The physical properties of 1-methyl-1H-pyrrole-3-carboxylic acid are also noteworthy. It is a white crystalline solid that is soluble in polar solvents such as water and ethanol but insoluble in nonpolar solvents like hexane. Its melting point is around 200°C, making it suitable for various thermal processes without decomposition. The compound's stability under different conditions makes it suitable for long-term storage and transportation.

In conclusion, 1-methyl-1H-pyrrole-3-carboxylic acid (CAS No. 40611-74-3) is a multifaceted compound with a wide range of applications across multiple scientific disciplines. Its unique chemical structure endows it with valuable properties that make it an essential component in drug discovery, materials science, and agrochemical research. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.